Cas no 2172254-77-0 (2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol)

• Product Name: 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol
• CAS No: 2172254-77-0
• MF: C₁₀H₈FNS₂
• MW: 225.305623054504
• CID: 6012104
• PubChem ID: 165873277
• Update Time: 2025-06-13

2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol
• EN300-1613481
• 2172254-77-0

• Inchi： 1S/C10H8FNS2/c11-6-3-7(13)9-8(4-6)14-10(12-9)5-1-2-5/h3-5,13H,1-2H2
• InChI Key： LBVKLDDBKDQRQK-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1C1CC1)S)F

Computed Properties

• Exact Mass: 225.00821977g/mol
• Monoisotopic Mass: 225.00821977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1Ų

Additional information on 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol

Introduction to 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol (CAS No. 2172254-77-0)

2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2172254-77-0, belongs to the benzothiazole class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of a cyclopropyl group and a fluoro substituent in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation in drug discovery.

The benzothiazole core is a key pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a thiol (-SH) group at the 4-position of the benzothiazole ring further enhances its potential as a therapeutic agent. Thiols are known for their ability to participate in redox reactions and form disulfide bonds, which are crucial in various biological processes. This makes 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol an intriguing molecule for studying its interactions with biological targets.

In recent years, there has been growing interest in the development of fluorinated benzothiazole derivatives due to their improved metabolic stability and enhanced binding affinity to biological targets. The fluorine atom at the 6-position in 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol is strategically positioned to influence the electronic properties of the molecule, potentially enhancing its pharmacological activity. This substitution pattern has been observed to improve oral bioavailability and reduce degradation rates, making it an attractive scaffold for drug development.

Recent studies have highlighted the potential of benzothiazole derivatives as inhibitors of enzymes involved in cancer progression. For instance, research has demonstrated that certain benzothiazole compounds can inhibit kinases and other enzymes that are overexpressed in tumor cells. The thiol group in 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol may serve as a nucleophilic site for covalent binding to target proteins, leading to potent inhibition of these enzymes. This mechanism has been explored in several preclinical studies as a strategy for developing novel anticancer agents.

The cyclopropyl group in the molecule adds another layer of complexity and potential functionality. Cyclopropyl substituents are known to enhance binding affinity by introducing steric hindrance that optimizes interactions with biological targets. Additionally, cyclopropane rings can undergo ring-opening reactions under certain conditions, which may lead to novel bioactive derivatives. This reactivity makes 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol a versatile scaffold for further chemical modifications and derivatization.

The synthesis of 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro substituent typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The synthesis of the thiol group also necessitates careful control to prevent oxidation or unwanted side reactions.

In conclusion, 2-cyclopropyl-6-fluoro-1,3-benzothiazole-4-thiol (CAS No. 2172254-77-0) is a structurally unique and pharmacologically promising compound with potential applications in various therapeutic areas. Its combination of a cyclopropyl group, fluoro substituent, and thiol functionality makes it an attractive scaffold for further investigation. Ongoing research into this compound and its derivatives is expected to yield valuable insights into its biological activity and potential as a lead compound for drug development.